Cas no 2692623-91-7 (Palmitelaidic acid-d13)
Palmitelaidic acid-d13 structure
Product Name:Palmitelaidic acid-d13
CAS No:2692623-91-7
MF:C16H17D13O2
MW:267.49
CID:5078362
PubChem ID:162642211
Update Time:2024-11-08
Palmitelaidic acid-d13 Chemical and Physical Properties
Names and Identifiers
-
- CS-0312067
- (E)-11,11,12,12,13,13,14,14,15,15,16,16,16-tridecadeuteriohexadec-9-enoic acid
- HY-N2341S
- 2692623-91-7
- Palmitelaidic acid-d13
-
- Inchi: 1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7+/i1D3,2D2,3D2,4D2,5D2,6D2
- InChI Key: SECPZKHBENQXJG-BWLIMJNUSA-N
- SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])/C=C/CCCCCCCC(=O)O
Computed Properties
- Exact Mass: 267.306177893g/mol
- Monoisotopic Mass: 267.306177893g/mol
- Isotope Atom Count: 13
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 37.3Ų
Palmitelaidic acid-d13 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 71-1692-1-1mg |
Palmitelaidic acid-D13 |
2692623-91-7 | >98% | 1mg |
€302.00 | 2025-03-07 | |
| Larodan | 71-1691-1-1mg |
Palmitelaidic acid-D13 |
2692623-91-7 | >98% | 1mg |
€<\\/span><\\/bdi><\\/span><\\/span>302.00 | 2023-01-18 | |
| 1PlusChem | 1P01X6TJ-1mg |
Palmitelaidic Acid-d13 |
2692623-91-7 | ≥99% deuterated forms (d1-d13) | 1mg |
$292.00 | 2024-05-08 |
Palmitelaidic acid-d13 Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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